Cas no 1518430-71-1 (5-cyclopropyl-4H,7H-thieno3,2-bpyridin-7-one)

• Product Name: 5-cyclopropyl-4H,7H-thieno3,2-bpyridin-7-one
• CAS No: 1518430-71-1
• MF: C₁₀H₉NOS
• MW: 191.249561071396
• CID: 4603584
• PubChem ID: 66350432
• Update Time: 2025-05-27

5-cyclopropyl-4H,7H-thieno3,2-bpyridin-7-one Chemical and Physical Properties

Names and Identifiers

• 5-cyclopropyl-4H,7H-thieno[3,2-b]pyridin-7-one
• 5-cyclopropyl-4H,7H-thieno3,2-bpyridin-7-one

• Inchi： 1S/C10H9NOS/c12-9-5-8(6-1-2-6)11-7-3-4-13-10(7)9/h3-6H,1-2H2,(H,11,12)
• InChI Key： QYAFYOJVVCAVLT-UHFFFAOYSA-N
• SMILES： C12C=CSC=1C(=O)C=C(C1CC1)N2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on 5-cyclopropyl-4H,7H-thieno3,2-bpyridin-7-one

Recent Advances in the Study of 5-cyclopropyl-4H,7H-thieno[3,2-b]pyridin-7-one (CAS: 1518430-71-1)

The compound 5-cyclopropyl-4H,7H-thieno[3,2-b]pyridin-7-one (CAS: 1518430-71-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This heterocyclic scaffold is of particular interest due to its structural uniqueness, which allows for diverse biological interactions. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound in drug discovery.

One of the key findings in recent literature is the compound's role as a kinase inhibitor. Kinases are critical targets in the treatment of various diseases, including cancer and inflammatory disorders. Researchers have demonstrated that 5-cyclopropyl-4H,7H-thieno[3,2-b]pyridin-7-one exhibits selective inhibition against specific kinase isoforms, making it a promising candidate for further development. The compound's ability to modulate cellular signaling pathways has been validated through in vitro and in vivo studies, highlighting its potential in precision medicine.

Another area of exploration is the compound's pharmacokinetic profile. Recent pharmacokinetic studies have shown favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its transition from preclinical to clinical stages. The cyclopropyl moiety in the structure is believed to contribute to its metabolic stability, a feature that enhances its drug-like properties. These findings are supported by computational modeling and experimental data, providing a robust foundation for future optimization.

In addition to its kinase inhibitory activity, 5-cyclopropyl-4H,7H-thieno[3,2-b]pyridin-7-one has been investigated for its anti-inflammatory and antimicrobial properties. Preliminary studies suggest that the compound can attenuate inflammatory responses by targeting key cytokines and chemokines. Furthermore, its structural analogs have shown activity against resistant bacterial strains, opening new avenues for antibiotic development. These multifunctional attributes underscore the compound's versatility in addressing unmet medical needs.

The synthesis of 5-cyclopropyl-4H,7H-thieno[3,2-b]pyridin-7-one has also been optimized in recent years. Novel synthetic routes have been developed to improve yield and scalability, which are essential for large-scale production. Green chemistry approaches, such as catalytic cyclization and solvent-free reactions, have been employed to minimize environmental impact. These advancements not only enhance the compound's accessibility but also align with the growing emphasis on sustainable pharmaceutical manufacturing.

Looking ahead, the therapeutic potential of 5-cyclopropyl-4H,7H-thieno[3,2-b]pyridin-7-one is being explored in combination therapies. Researchers are investigating its synergistic effects with existing drugs to overcome resistance mechanisms and improve efficacy. Clinical trials are anticipated in the near future, pending further preclinical validation. The compound's unique chemical and biological profile positions it as a valuable asset in the ongoing quest for innovative treatments.

In conclusion, 5-cyclopropyl-4H,7H-thieno[3,2-b]pyridin-7-one (CAS: 1518430-71-1) represents a promising scaffold in drug discovery, with demonstrated activity across multiple therapeutic areas. Continued research into its mechanisms of action, structural optimization, and clinical applications will be pivotal in realizing its full potential. The compound's recent advancements highlight its significance in the evolving landscape of chemical biology and pharmaceutical sciences.